Cas no 1702568-32-8 (13-(difluoromethyl)-1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-diene)

• Product Name: 13-(difluoromethyl)-1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-diene
• CAS No: 1702568-32-8
• MF: C₁₁H₁₅F₂N₃
• MW: 227.253709077835
• CID: 6281072
• PubChem ID: 136709701
• Update Time: 2025-07-16

13-(difluoromethyl)-1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-diene Chemical and Physical Properties

Names and Identifiers

• 13-(difluoromethyl)-1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-diene
• EN300-1118850
• 13-(difluoromethyl)-1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2(7),8-diene
• 1702568-32-8

• Inchi： 1S/C11H15F2N3/c12-10(13)9-5-6-14-11-15-7-3-1-2-4-8(7)16(9)11/h9-10H,1-6H2,(H,14,15)
• InChI Key： TZCUJNZLNPNXFO-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2=NC3CCCCC=3N12)F

Computed Properties

• Exact Mass: 227.12340382g/mol
• Monoisotopic Mass: 227.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 13-(difluoromethyl)-1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-diene

Introduction to 13-(difluoromethyl)-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene (CAS No. 1702568-32-8)

13-(difluoromethyl)-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene (CAS No. 1702568-32-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and potential biological activities. This compound belongs to the class of tricyclic compounds and is characterized by the presence of a difluoromethyl group and multiple nitrogen atoms within its cyclic framework.

The difluoromethyl group is a key functional group in this compound, known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. These properties are crucial in the design of drugs with improved pharmacokinetic profiles and enhanced therapeutic efficacy. Recent studies have shown that compounds containing difluoromethyl groups can exhibit potent biological activities, including antiviral, antibacterial, and anticancer properties.

The triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene core of this compound is a highly strained and rigid structure, which can confer unique conformational properties that may be advantageous in binding to specific biological targets. The rigidity of the tricyclic framework can help to lock the molecule into a specific conformation, potentially enhancing its selectivity and affinity for target proteins or receptors.

In terms of its potential applications, 13-(difluoromethyl)-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene has been explored in various preclinical studies for its potential as a lead compound in drug discovery programs. For instance, recent research has demonstrated that this compound exhibits promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action is thought to involve the inhibition of specific enzymes or pathways that are critical for cancer cell survival and proliferation.

Beyond its anticancer potential, 13-(difluoromethyl)-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene has also shown activity against viral infections. Studies have indicated that this compound can interfere with viral replication processes, making it a candidate for the development of antiviral therapies. The difluoromethyl group may play a crucial role in this activity by altering the conformational flexibility of the molecule and enhancing its interaction with viral targets.

The synthesis of 13-(difluoromethyl)-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene is a challenging task due to the complexity of its structure and the presence of multiple reactive functional groups. However, recent advances in synthetic chemistry have led to the development of efficient methods for constructing this type of tricyclic framework. These methods often involve multistep reactions and the use of specialized reagents to achieve high yields and purity levels.

In addition to its potential therapeutic applications, 13-(difluoromethyl)-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene has also been studied for its use as a probe molecule in chemical biology research. Its unique structural features make it an excellent tool for investigating protein-ligand interactions and understanding the molecular mechanisms underlying various biological processes.

The safety profile of 13-(difluoromethyl)-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene is an important consideration in its development as a therapeutic agent or research tool. Preclinical toxicity studies have generally shown that this compound is well-tolerated at therapeutic concentrations, although further investigations are needed to fully assess its safety in humans.

In conclusion, 13-(difluoromethyl)-1,8,10-triazatricyclo[7.4.0.0^2,7]trideca-2(7),8-diene (CAS No. 1702568-32-8) represents a promising compound with diverse potential applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development.